2-(5-Chloronaphthalen-1-yl)-1,3-benzoxazol-5-amine
Cat. No. B1349017
M. Wt: 294.7 g/mol
InChI Key: TVBKVVGZNIFKNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09447054B2
Procedure details
80 μmol of 2,4-diaminophenol.2HCl and 80 μmol of 5-chloro-naphthalene-1-carboxylic acid were dissolved in 100 mg of PPA, and then, the mixed solution was stirred at a temperature of 180° C. for 3 to 4 hours. After completion of the reaction, the reaction solution was cooled, neutralized with 10% NaOH, and filtered by using distilled water for recrystallization in a slow manner, thereby obtaining 18.7 mg of 2-(5-chloronaphthalene-1-yl)benzo[d]oxazole-5-amine (Derivative #5) (yield: 79%).
Yield
79%
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:6]([NH2:7])=[CH:5][C:4]([NH2:8])=[C:3]([OH:9])[CH:2]=1.Cl.Cl.[Cl:12][C:13]1[CH:22]=[CH:21][CH:20]=[C:19]2[C:14]=1[CH:15]=[CH:16][CH:17]=[C:18]2[C:23](O)=O.[OH-].[Na+]>>[Cl:12][C:13]1[CH:22]=[CH:21][CH:20]=[C:19]2[C:14]=1[CH:15]=[CH:16][CH:17]=[C:18]2[C:23]1[O:9][C:3]2[CH:2]=[CH:1][C:6]([NH2:7])=[CH:5][C:4]=2[N:8]=1 |f:0.1.2,4.5|
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Inputs
Step One
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Name
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Quantity
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80 μmol
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Type
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reactant
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Smiles
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C1=CC(=C(C=C1N)N)O.Cl.Cl
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Name
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Quantity
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80 μmol
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Type
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reactant
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Smiles
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ClC1=C2C=CC=C(C2=CC=C1)C(=O)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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180 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixed solution was stirred at a temperature of 180° C. for 3 to 4 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After completion of the reaction
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction solution was cooled
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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DISTILLATION
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Type
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DISTILLATION
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Details
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by using distilled water
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CUSTOM
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Type
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CUSTOM
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Details
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for recrystallization in a slow manner
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Outcomes
Product
Details
Reaction Time |
3.5 (± 0.5) h |
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Name
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Type
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product
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Smiles
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ClC1=C2C=CC=C(C2=CC=C1)C=1OC2=C(N1)C=C(C=C2)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 18.7 mg | |
| YIELD: PERCENTYIELD | 79% | |
| YIELD: CALCULATEDPERCENTYIELD | 79.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
